1-Methyl-2-oxo-2-phenylethyl formate

• Molecular Formula: C10H10O3
• Molecular Weight: 178.18 g/mol
• IUPAC Name: (1-oxo-1-phenylpropan-2-yl) formate
• InChI: InChI=1S/C10H10O3/c1-8(13-7-11)10(12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: KIGVHWJHSNPNJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=CC=C1)OC=O

Description

1-Methyl-2-oxo-2-phenylethyl formate is a useful research compound. Its molecular formula is C10H10O3 and its molecular weight is 178.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-1-phenylpropan-1-one (25 g) in acetonitrile (250 ml) was added formic acid (7.7 ml), and thereto was added dropwise triethylamine (25 ml) under ice-cooling. Then, the mixture was stirred at room temperature for 5 hours. After the reaction was completed, water was added to the reaction solution, and the mixture was extracted with ethyl acetate. The ethyl acetate solution was washed with water and aqueous sodium chloride solution, dried over magnesium sulfate, and filtered and concentrated to give the title compound (19 g). The obtained crude product was used in the next reaction without further purification.